Cas no 2680700-62-1 (tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate)

• Product Name: tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate
• CAS No: 2680700-62-1
• MF: C₁₁H₁₄ClN₃O₃
• MW: 271.700161457062
• CID: 6599786
• PubChem ID: 165909185
• Update Time: 2025-10-28

tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680700-62-1
• tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate
• EN300-28283618

• Inchi： 1S/C11H14ClN3O3/c1-11(2,3)18-10(16)15-8-6-4-17-5-7(6)13-9(12)14-8/h4-5H2,1-3H3,(H,13,14,15,16)
• InChI Key： ZWNQYQDRLPPSEP-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2COCC=2N=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.0723690g/mol
• Monoisotopic Mass: 271.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.3Ų

Additional information on tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate

Introduction to Tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate (CAS No. 2680700-62-1)

Tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential applications in drug development. This compound, identified by its CAS number 2680700-62-1, has garnered attention due to its structural features and the promising avenues it opens for therapeutic innovation.

The molecular framework of tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate incorporates a furo[3,4-d]pyrimidine core, which is a heterocyclic scaffold frequently encountered in medicinal chemistry. This core structure is known for its ability to interact with biological targets, making it a valuable component in the design of novel pharmacological agents. The presence of a chloro substituent and a carbamate group further enhances its chemical reactivity and functional diversity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The furo[3,4-d]pyrimidine scaffold has been extensively studied for its potential in oncology, immunology, and anti-inflammatory applications. The introduction of the carbamate moiety in tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate adds an additional layer of functionality, enabling further derivatization and optimization for specific therapeutic outcomes.

One of the most compelling aspects of this compound is its versatility in drug design. The chloro group on the pyrimidine ring can serve as a handle for further chemical modifications, allowing researchers to explore different pharmacophores and improve binding affinity to target proteins. Additionally, the tert-butyl group provides steric hindrance, which can be crucial in optimizing drug-like properties such as solubility and metabolic stability.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The furo[3,4-d]pyrimidine scaffold has been implicated in several drug candidates that have advanced into clinical trials. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The carbamate group in tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate suggests potential applications in modulating enzyme activity through covalent or non-covalent interactions.

The synthesis of tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as nucleophilic substitution and condensation reactions. Advanced synthetic methodologies have enabled more efficient and scalable production of this compound, paving the way for large-scale medicinal chemistry campaigns.

In the context of drug discovery pipelines, this compound serves as a valuable building block for library synthesis. High-throughput screening (HTS) platforms can be utilized to evaluate thousands of derivatives rapidly, identifying lead compounds with desired biological activity. The structural diversity offered by tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate makes it an attractive candidate for generating novel therapeutic agents.

The pharmacokinetic properties of tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate are also under investigation to ensure its suitability for clinical applications. Factors such as bioavailability, metabolic clearance rates, and potential drug-drug interactions must be carefully evaluated. Preclinical studies are essential to assess the safety and efficacy of this compound before it can be considered for human trials.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate with target proteins. These insights help guide synthetic efforts towards derivatives with enhanced binding affinity and selectivity.

In conclusion, tert-butyl N-{2-chloro-5H,7H-furo[3,4-d]pyrimidin-4-yl}carbamate represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its molecular framework offers opportunities for further chemical exploration and optimization. As research continues to uncover new biological targets and mechanisms of disease pathogenesis，this compound stands out as a valuable asset in the quest for innovative treatments.